Cas no 13201-92-8 (Urea,N,N'-bis(ethoxymethyl)-)

• Product Name: Urea,N,N'-bis(ethoxymethyl)-
• CAS No: 13201-92-8
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• CID: 181781
• PubChem ID: 350848
• Update Time: 2025-05-22

Urea,N,N'-bis(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-bis(ethoxymethyl)-
• 1,3-bis(ethoxymethyl)urea
• NSC516379
• SCHEMBL2605560
• DTXSID40325709
• starbld0046789
• AKOS040767626
• 13201-92-8
• NSC-516379

• Inchi： 1S/C7H16N2O3/c1-3-11-5-8-7(10)9-6-12-4-2/h3-6H2,1-2H3,(H2,8,9,10)
• InChI Key： DVGSFCGUHUBUNG-UHFFFAOYSA-N
• SMILES： O(CC)CNC(NCOCC)=O

Computed Properties

• Exact Mass: 176.11618
• Monoisotopic Mass: 176.116092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• XLogP3: 0

Experimental Properties

• Density: 1.027
• Boiling Point: 310.6°Cat760mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.439
• PSA: 59.59

Additional information on Urea,N,N'-bis(ethoxymethyl)-

Comprehensive Analysis of Urea,N,N'-bis(ethoxymethyl)- (CAS No. 13201-92-8): Properties, Applications, and Industry Trends

Urea,N,N'-bis(ethoxymethyl)- (CAS No. 13201-92-8), a specialized urea derivative, has garnered significant attention in industrial and research applications due to its unique chemical properties. This compound, often referred to as ethoxymethylurea or bis-ethoxymethyl urea, serves as a versatile intermediate in organic synthesis, coatings, and polymer industries. Its molecular structure, featuring two ethoxymethyl groups attached to the urea backbone, enhances solubility and reactivity compared to conventional urea derivatives.

In recent years, the demand for high-performance chemical intermediates like Urea,N,N'-bis(ethoxymethyl)- has surged, driven by advancements in sustainable materials and green chemistry. Researchers frequently search for "urea derivatives in polymer crosslinking" or "eco-friendly formaldehyde alternatives," highlighting its relevance in reducing volatile organic compounds (VOCs) in adhesives and resins. The compound's ability to act as a reactive diluent or curing agent aligns with global trends toward low-emission formulations.

From a technical perspective, CAS No. 13201-92-8 exhibits a molecular weight of 206.24 g/mol and a purity typically exceeding 98%. Its liquid state at room temperature and compatibility with polar solvents make it ideal for formulations requiring homogeneous mixing. Industry reports emphasize its role in water-based coatings, where it improves film hardness without compromising flexibility—a critical factor for automotive and architectural coatings. Searches for "non-toxic crosslinkers for coatings" often lead to discussions about this compound's advantages over traditional options.

The synthesis of Urea,N,N'-bis(ethoxymethyl)- involves the reaction of urea with ethoxymethanol under controlled conditions, yielding a product with minimal byproducts. This process efficiency contributes to its growing adoption in circular economy models, where "recyclable chemical intermediates" are prioritized. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its stability and shelf life, addressing common user queries about "storage conditions for ethoxymethylurea."

Emerging applications in textile auxiliaries and paper sizing agents further expand the market potential of 13201-92-8. Its bifunctional nature allows covalent bonding with cellulose fibers, enhancing durability in "wrinkle-resistant fabrics"—a trending topic in sustainable fashion. Additionally, the compound's low odor profile makes it suitable for consumer-facing products, meeting stringent REACH and TSCA compliance standards.

Future research directions for Urea,N,N'-bis(ethoxymethyl)- may explore its potential in bio-based polymers or energy storage materials, areas frequently searched in conjunction with "next-generation urea chemistry." As industries seek alternatives to petrochemical-derived intermediates, this compound's balance of performance and environmental compatibility positions it as a key player in specialty chemicals innovation.